Cas no 30369-80-3 (1,3,5-Triazin-2-amine,4,6-dichloro-N-2-propen-1-yl-)

1,3,5-Triazin-2-amine,4,6-dichloro-N-2-propen-1-yl- structure
30369-80-3 structure
Product Name:1,3,5-Triazin-2-amine,4,6-dichloro-N-2-propen-1-yl-
CAS No:30369-80-3
MF:C6H6Cl2N4
MW:205.044638156891
CID:308316
PubChem ID:35294
Update Time:2025-04-19

1,3,5-Triazin-2-amine,4,6-dichloro-N-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2-amine,4,6-dichloro-N-2-propen-1-yl-
    • 4,6-dichloro-N-prop-2-enyl-1,3,5-triazin-2-amine
    • 4,6-dichloro-N-(prop-2-en-1-yl)-1,3,5-triazin-2-amine
    • N-Allyl-4,6-dichloro-1,3,5-triazin-2-amine
    • SCHEMBL3414696
    • 30369-80-3
    • 2-allylamino-4,6-dichloro-s-triazine
    • EINECS 250-153-4
    • AKOS000668659
    • 1,3,5-Triazin-2-amine, 4,6-dichloro-N-2-propen-1-yl-
    • MXCZYRJBEZWBSA-UHFFFAOYSA-N
    • DTXSID30184448
    • NS00028910
    • HMS1676F19
    • Inchi: 1S/C6H6Cl2N4/c1-2-3-9-6-11-4(7)10-5(8)12-6/h2H,1,3H2,(H,9,10,11,12)
    • InChI Key: MXCZYRJBEZWBSA-UHFFFAOYSA-N
    • SMILES: ClC1N=C(N=C(N=1)NCC=C)Cl

Computed Properties

  • Exact Mass: 203.99718
  • Monoisotopic Mass: 203.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.7A^2

Experimental Properties

  • Density: 1.458
  • Boiling Point: 374.3°Cat760mmHg
  • Flash Point: 180.2°C
  • Refractive Index: 1.612
  • PSA: 50.7
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